Cas no 941957-02-4 (3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941957-02-4
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 5501455
• Update Time: 2025-06-11

3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C20H22N2O5/c1-25-16-10-13(11-17(26-2)19(16)27-3)20(24)21-14-6-4-7-15(12-14)22-9-5-8-18(22)23/h4,6-7,10-12H,5,8-9H2,1-3H3,(H,21,24)
• InChI Key： YPXSOAAZDVIPTI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCC2=O)=C1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

Recent Advances in the Study of 3,4,5-Trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 941957-02-4)

The compound 3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 941957-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to improve the compound's yield and purity. These efforts have resulted in the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, 3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide has demonstrated promising results in various in vitro and in vivo models. Notably, the compound has shown potent inhibitory effects on specific protein targets involved in inflammatory and oncogenic pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits strong binding affinity to a key enzyme in the NF-κB signaling pathway, suggesting its potential as an anti-inflammatory agent.

Further investigations into the mechanism of action have revealed that 3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide acts as a selective modulator of certain kinase enzymes. This selectivity is attributed to the compound's ability to interact with unique binding pockets within the target proteins, as confirmed by X-ray crystallography and molecular docking studies. Such findings highlight the compound's potential for targeted therapy with minimal off-target effects.

Preclinical evaluations have also explored the pharmacokinetic and toxicological profiles of 3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide. Results from these studies indicate that the compound possesses favorable bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as solubility and formulation optimization remain to be addressed to ensure its efficacy in clinical settings.

In conclusion, the latest research on 3,4,5-trimethoxy-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 941957-02-4) underscores its potential as a therapeutic agent in treating inflammatory and oncological diseases. Continued efforts in synthetic optimization, mechanistic studies, and preclinical development are essential to advance this compound toward clinical trials. The insights gained from these studies not only contribute to the understanding of this specific molecule but also pave the way for the discovery of related compounds with enhanced therapeutic properties.